Cas no 107244-57-5 (2,5-Cyclohexadiene-1,4-dione,2-(1-methylethyl)-, 4-oxime)

2,5-Cyclohexadiene-1,4-dione,2-(1-methylethyl)-, 4-oxime structure
107244-57-5 structure
Product Name:2,5-Cyclohexadiene-1,4-dione,2-(1-methylethyl)-, 4-oxime
CAS No:107244-57-5
MF:C9H11NO2
MW:165.189142465591
CID:127501
PubChem ID:13801475
Update Time:2025-04-18

2,5-Cyclohexadiene-1,4-dione,2-(1-methylethyl)-, 4-oxime Chemical and Physical Properties

Names and Identifiers

    • 2,5-Cyclohexadiene-1,4-dione,2-(1-methylethyl)-, 4-oxime
    • 2,5-Cyclohexadiene-1,4-dione,2-(1-methylethyl)-,4-oxime(9CI)
    • 2-i-propyl-benzothiazole
    • 2-Isopropyl-benzochinon-1,4-4-oxim
    • 2-isopropylbenzothiazole
    • 2-Isopropyl-p-benzochinon-monoxim
    • p-Benzoquinone, 2-isopropyl-, 4-oxime, (Z)- (8CI)
    • SCHEMBL2876816
    • 4-nitroso-2-propan-2-ylphenol
    • 107244-57-5
    • SCHEMBL13118634
    • 2-isopropyl-[1,4]benzoquinone 4-oxime
    • XXKAQIZVTXZWAQ-UHFFFAOYSA-N
    • p-benzoquinone, 2-isopropyl-, 4-oxime, (z)-
    • p-Benzoquinone,2-isopropyl-,4-oxime,(Z)-(8ci)
    • 15499-33-9
    • Phenol, 2-(1-methylethyl)-4-nitroso- (9CI)
    • 15640-53-6
    • SCHEMBL10714227
    • Inchi: 1S/C9H11NO2/c1-6(2)8-5-7(10-12)3-4-9(8)11/h3-6,11H,1-2H3
    • InChI Key: CLADXCXEDHMSHV-UHFFFAOYSA-N
    • SMILES: OC1C=CC(=CC=1C(C)C)N=O

Computed Properties

  • Exact Mass: 165.07900
  • Monoisotopic Mass: 165.078978594g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 159
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 49.7Ų

Experimental Properties

  • PSA: 49.66000
  • LogP: 1.53790
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